Cas no 165038-32-4 ((2R)-3,3-Dimethyl-2'H-spiro[bicyclo[2.2.1]heptane-2,4'-[1,3]oxazolidin]-2'-one)

• Product name: (2R)-3,3-Dimethyl-2'H-spiro[bicyclo[2.2.1]heptane-2,4'-[1,3]oxazolidin]-2'-one
• CAS No: 165038-32-4
• MF: C₁₁H₁₇NO₂
• MW: 195.25818
• CID: 136881
• PubChem ID: 6553899

(2R)-3,3-Dimethyl-2'H-spiro[bicyclo[2.2.1]heptane-2,4'-[1,3]oxazolidin]-2'-one Chemical and Physical Properties

Names and Identifiers

• (2R)-3,3-Dimethyl-2'H-spiro[bicyclo[2.2.1]heptane-2,4'-[1,3]oxazolidin]-2'-one
• (-)-CHIRACAMPHOX
• (1'R,4R,4'S)-2',2'-dimethylspiro[1,3-oxazolidine-4,3'-bicyclo[2.2.1]heptane]-2-one
• Spiro[bicyclo[2.2.1]heptane-2,4'-oxazolidin]-2'-one,3,3-dimethyl-, [1S-(1a,2a,4a)]- (9CI)
• (−)-Chiracamphox
• (5R)-6,6-Dimethyl-7,10-methylen-3-oxa-1-azaspiro[4.5]decan-2-one
• (9S,6R,8R)-7,7-dimethylspiro[1,3-oxazolidine-4,3'-bicyclo[2.2.1]heptane]-2-one
• (5R)-6,6-DIMETHYL-7,10-METHYLEN-3-OXA-1- AZASPIRO-DECAN-2-ONE
• (5R)-4-AZA-2-OXA-6,6-DIMETHYL-7,10-METHYLENE-5-SPIRO(4.5)DECAN-3-ONE
• AKOS024385670
• 165038-32-4
• DTXSID10424915
• ST51036382

• Inchi： InChI=1S/C11H17NO2/c1-10(2)7-3-4-8(5-7)11(10)6-14-9(13)12-11/h7-8H,3-6H2,1-2H3,(H,12,13)/t7?,8?,11-/m1/s1
• InChI Key： IIRXFQFVVUAFGC-OIAXGBPSSA-N
• SMILES： O=C1OC[C@]2(C3CCC(C3)C2(C)C)N1

Computed Properties

• Exact Mass: 195.12600
• Monoisotopic Mass: 195.125929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3
• Surface Charge: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.0654 (rough estimate)
• Melting Point: 227-231 °C
• Boiling Point: 331.93°C (rough estimate)
• Flash Point: 180.7°C
• Refractive Index: 1.5320 (estimate)
• PSA: 38.33000
• LogP: 2.24990
• Solubility: Not available

(2R)-3,3-Dimethyl-2'H-spiro[bicyclo[2.2.1]heptane-2,4'-[1,3]oxazolidin]-2'-one Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：10-23
• Safety Term：S24/25

(2R)-3,3-Dimethyl-2'H-spiro[bicyclo[2.2.1]heptane-2,4'-[1,3]oxazolidin]-2'-one Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%